4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile;piperidine

• CAS No.: 61193-03-1
• Molecular Formula: C15H22N4O2
• Molecular Weight: 290.36 g/mol
• IUPAC Name: 4-ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile;piperidine
• InChI: InChI=1S/C10H11N3O2.C5H11N/c1-3-10(2)6(4-11)8(14)13-9(15)7(10)5-12;1-2-4-6-5-3-1/h6-7H,3H2,1-2H3,(H,13,14,15);6H,1-5H2
• InChI Key: DCNOYCZWXPOZFX-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C(C(=O)NC(=O)C1C#N)C#N)C.C1CCNCC1

Description

4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile is a chemical compound with the molecular formula C10H11N3O2 and a molecular weight of 205.21 g/mol . This compound is part of the piperidine family, which is known for its diverse applications in various fields of science and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

The compound is typically available for research purposes and is not intended for human use .

Chemical Reactions Analysis

Types of Reactions

4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various organic solvents. Reaction conditions typically involve controlled temperatures and pressures to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxides, while reduction may produce various reduced forms of the compound .

Scientific Research Applications

4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, although it is not approved for medical use.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Ethyl-4-methyl-2,6-dioxopiperidine-3,5-dicarbonitrile involves its interaction with specific molecular targets and pathways.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other piperidine derivatives such as 4-ethyl-4-methylpiperidine-2,6-dione . These compounds share structural similarities but may differ in their chemical properties and applications.

Uniqueness

Its dioxopiperidine and dicarbonitrile groups make it a valuable compound for various research and industrial purposes .